Cas no 2138153-93-0 (4H-1,2,4-Triazole-4-acetic acid, 3-(chlorosulfonyl)-5-(methoxymethyl)-, methyl ester)

• Product Name: 4H-1,2,4-Triazole-4-acetic acid, 3-(chlorosulfonyl)-5-(methoxymethyl)-, methyl ester
• CAS No: 2138153-93-0
• MF: C₇H₁₀ClN₃O₅S
• MW: 283.689399242401
• CID: 5299095
• Update Time: 2025-10-31

4H-1,2,4-Triazole-4-acetic acid, 3-(chlorosulfonyl)-5-(methoxymethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-4-acetic acid, 3-(chlorosulfonyl)-5-(methoxymethyl)-, methyl ester

• Inchi： 1S/C7H10ClN3O5S/c1-15-4-5-9-10-7(17(8,13)14)11(5)3-6(12)16-2/h3-4H2,1-2H3
• InChI Key： ABGLXUHJRSUXMO-UHFFFAOYSA-N
• SMILES： N1=C(COC)N(CC(OC)=O)C(S(Cl)(=O)=O)=N1

Additional information on 4H-1,2,4-Triazole-4-acetic acid, 3-(chlorosulfonyl)-5-(methoxymethyl)-, methyl ester

Introduction to 4H-1,2,4-Triazole-4-acetic acid, 3-(chlorosulfonyl)-5-(methoxymethyl)-, methyl ester (CAS No. 2138153-93-0)

The compound 4H-1,2,4-Triazole-4-acetic acid, 3-(chlorosulfonyl)-5-(methoxymethyl)-, methyl ester (CAS No. 2138153-93-0) represents a significant advancement in the field of medicinal chemistry and pharmacology. This heterocyclic compound belongs to the triazole class, a structural motif renowned for its broad spectrum of biological activities. The presence of functional groups such as the chlorosulfonyl and methoxymethyl substituents enhances its chemical reactivity and potential therapeutic applications.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of triazole derivatives in drug discovery. The 4H-1,2,4-Triazole core is particularly valued for its ability to interact with biological targets in a manner that often leads to high affinity and selectivity. In particular, the 3-(chlorosulfonyl) moiety introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its binding interactions. This feature has been exploited in the design of novel compounds targeting various diseases.

The methyl ester group at the 5-position adds another layer of complexity to the compound's behavior. Ester functionalities are well-known for their versatility in medicinal chemistry, serving as both pharmacophores and points for further derivatization. The combination of these features makes 4H-1,2,4-Triazole-4-acetic acid, 3-(chlorosulfonyl)-5-(methoxymethyl)-, methyl ester a promising candidate for further investigation.

In the context of modern drug development, this compound has garnered attention due to its potential as an intermediate in the synthesis of more complex molecules. The chlorosulfonyl group is particularly useful in medicinal chemistry due to its reactivity with nucleophiles, allowing for the introduction of diverse functional groups at specific positions within the molecule. This flexibility is crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent studies have demonstrated that triazole derivatives exhibit a wide range of biological activities. These include antimicrobial properties, anti-inflammatory effects, and potential applications in treating neurological disorders. The structural features of 4H-1,2,4-Triazole-4-acetic acid, 3-(chlorosulfonyl)-5-(methoxymethyl)-, methyl ester align well with these findings. Specifically, the chlorosulfonyl group has been shown to enhance binding affinity to certain biological targets by increasing electrophilicity at key positions.

The methoxymethyl group also contributes to the compound's overall profile by influencing its solubility and metabolic fate. This is an important consideration in drug design, as poor solubility or rapid metabolism can significantly reduce a drug's efficacy. By incorporating this group into the molecular structure, chemists can fine-tune these properties to improve pharmacokinetics.

One area where this compound shows particular promise is in the development of novel therapeutic agents targeting cancer. Triazole derivatives have been investigated for their ability to inhibit kinases and other enzymes involved in tumor growth and progression. The unique combination of functional groups in 4H-1,2,4-Triazole-4-acetic acid, 3-(chlorosulfonyl)-5-(methoxymethyl)-, methyl ester makes it an attractive scaffold for designing such agents.

Furthermore，the compound's potential as a tool compound in biochemical research cannot be overstated. Its well-defined structure and reactivity make it a valuable asset for studying enzyme mechanisms and developing new synthetic methodologies. Researchers have leveraged its properties to develop probes that interact with specific biological targets， providing insights into disease pathways and potential therapeutic interventions.

The synthesis of this compound involves multi-step organic transformations that highlight modern techniques in synthetic chemistry. Key steps include sulfonylation reactions followed by esterification， showcasing advancements in catalytic methods that improve efficiency and selectivity. These synthetic strategies are not only applicable to this specific molecule but also serve as paradigms for constructing other complex heterocyclic compounds.

In conclusion，4H-1，2，4-Triazole-4-acetic acid，3-(chlorosulfonyl)-5-(methoxymethyl)，methyl ester (CAS No．2138153-93-0) represents a significant advancement in medicinal chemistry with broad applications across various therapeutic areas。 Its unique structural features make it a versatile scaffold for drug discovery， while its reactivity allows for further derivatization。 As research continues to uncover new biological activities associated with triazole derivatives，this compound is poised to play an important role in future developments．